Cas no 1801167-49-6 (6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester)

• Product Name: 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester
• CAS No: 1801167-49-6
• MF: C₁₅H₁₄Cl₂O₃
• MW: 313.175862789154
• CID: 2355157
• Update Time: 2025-06-09

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 2',3'-dichloro-3-methyl-5-oxo-1,2,5,6-tetrahydro-[1,1'-biphenyl]-2-carboxylate
• Methyl 2,3-dichloro-3-methyl-5-oxo-1,2,5,6-tetrahydro-[1,1-biphenyl]-2-carboxylate
• Methyl 6-(2,3-dichlorophenyl)-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
• 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester

• Inchi： 1S/C15H14Cl2O3/c1-8-6-9(18)7-11(13(8)15(19)20-2)10-4-3-5-12(16)14(10)17/h3-6,11,13H,7H2,1-2H3
• InChI Key： CJGXMVYFHUEJDQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1CC(C=C(C)C1C(=O)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Topological Polar Surface Area: 43.4

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester

6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene-1-carboxylic acid Methyl Ester, also known by its CAS number CAS No. 1801167-49-6, is a complex organic compound with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of cyclohexene derivatives and features a methyl ester group, making it a valuable component in both academic and industrial applications.

The molecular structure of this compound is characterized by a cyclohexene ring substituted with a 2,3-dichlorophenyl group at the 6-position, a methyl group at the 2-position, and an oxo group at the 4-position. The presence of these substituents imparts unique chemical properties, including reactivity and stability, which are essential for its potential applications in drug design and material science.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. Researchers have explored the potential of 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene derivatives as inhibitors of specific enzymes involved in metabolic pathways. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against certain kinases, suggesting its potential role in anticancer therapy.

In addition to its pharmacological applications, this compound has also been investigated for its role in polymer chemistry. The ester group present in the molecule can serve as a reactive site for polymerization reactions, leading to the synthesis of novel materials with tailored properties. Recent advancements in this area have focused on improving the mechanical and thermal stability of polymers derived from such compounds.

The synthesis of CAS No. 1801167-49-6 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. These efforts have been documented in several high-profile journals, underscoring the significance of this compound in contemporary chemical research.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules. This knowledge is vital for developing sustainable practices in chemical manufacturing.

In conclusion, 6-(2,3-Dichlorophenyl)-2-methyl-4-oxo-2-cyclohexene represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple disciplines make it a focal point for ongoing research. As scientists continue to explore its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.